Cas no 54-36-4 (Metyrapone)

Metyrapone is a competitive inhibitor of the enzyme 11β-hydroxylase, which plays a critical role in cortisol biosynthesis. Primarily used in diagnostic testing for adrenal function, it helps assess the hypothalamic-pituitary-adrenal (HPA) axis by measuring ACTH and cortisol levels. Metyrapone is also employed in the management of Cushing's syndrome due to its ability to reduce cortisol production. Its selectivity for 11β-hydroxylase minimizes interference with other steroidogenic pathways, ensuring precise modulation of glucocorticoid synthesis. The compound is well-characterized in clinical and research settings, offering reliable performance in both diagnostic and therapeutic applications. Proper handling and dosing are essential due to its potent enzymatic inhibition.

Metyrapone structure

Product Name:Metyrapone

CAS No:54-36-4

MF:C₁₄H₁₄N₂O

MW:226.273763179779

MDL:MFCD00006397

CID:33583

PubChem ID:4174

Update Time:2025-06-06

Metyrapone Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-1,2-di-3-pyridyl-1-propanone
- 2-Methyl-1,2-di(3-pyridyl)-1-propanone
- metyrapone
- 1-methyl-1-(3-pyridyl)ethyl 3-pyridyl ketone
- 2-methyl-1,2-dipyridin-3-ylpropan-1-one
- Su-4885
- Chlorisondamine diiodide
- Methapyrapone
- Methopirapone
- Methopyrapone
- Methopyrinine
- Methopyrone
- Metopiron
- Metopirone
- Metopyrone
- Metyrapon
- Methbipyranone
- Mepyrapone
- Metroprione
- Metirapona
- Metapyron
- Metyraponum
- Metapirone
- Su 4885
- Metapyrone
- 1-Propanone, 2-methyl-1,2-di-3-pyridinyl-
- Metyraponum [INN-Latin]
- Metirapona [INN-Spanish]
- 2-Methyl-1,2-di-3-pyridinyl-1-propanone
- 2-Methyl-1,2-bis(3-pyridyl)-1-propanone
- s5416
- Metyrapone (JP15/USP/INN)
- Metyrapone, United States Pharmacopeia (USP) Reference Standard
- NCGC00016242-01
- BCP19099
- SPBio_002947
- HMS2097F10
- CS-4879
- Q821641
- HY-B1232
- NSC 25265
- HSDB 2500
- metyrapon-
- EX-A1403
- MLS001335881
- 1-Propanone, 2-methyl-1,2-di-3-pyridyl-
- AKOS015919707
- METYRAPONE [USP-RS]
- METYRAPONE [JAN]
- BPBio1_000824
- NSC760076
- NCGC00016242-02
- DTXSID1023314
- Metyrapone, >=98% (HPLC), solid
- Metyrapone [USAN:INN:BAN:JAN]
- Tox21_110323_1
- Prestwick0_000904
- AB00513955
- SR-01000765398-2
- 2-methyl-1,2-di(pyridin-3-yl)propan-1-one
- Prestwick1_000904
- BSPBio_000748
- METYRAPONE [USP MONOGRAPH]
- D70339
- SR-01000765398
- 2-Methyl-1,2-di(3-pyridinyl)-1-propanone #
- GTPL5224
- MYT
- NCGC00016242-05
- Metyrapone [USAN:BAN:INN:JAN]
- HMS3742E21
- DB01011
- METYRAPONE [ORANGE BOOK]
- CCG-213598
- LS-123097
- MLS001335882
- HMS3259O05
- FT-0603230
- METYRAPONE [INN]
- Metyrapone Alliance Brand
- SMR000059134
- HMS2235E16
- Pharmakon1600-01506014
- 2-Methyl-1,2-di-3-pyridyl-1-propanone, 96%
- BIDD:PXR0082
- NSC25265
- Metyrapone [USAN:USP:INN:BAN:JAN]
- UNII-ZS9KD92H6V
- Novartis Brand of Metyrapone
- Prestwick2_000904
- MLS001066377
- CHEMBL934
- 2-methyl-1,2-dipyridin-3-yl-propan-1-one
- Su-4885; Su 4885; Su4885
- NCGC00161837-01
- EINECS 200-206-2
- Prestwick3_000904
- Metyrapone Novartis Brand
- HMS1570F10
- 1,2-Di-3-pyridyl-2-methyl-1-propanone
- D0Q9JT
- A830124
- AMY832
- NSC-25265
- DTXCID803314
- ZS9KD92H6V
- 1-Propanone, 1,2-di-3-pyridyl-2-methyl-
- Metyrapone (JP17/USP/INN)
- HMS3371B16
- HMS3869K13
- BDBM50028166
- EN300-18532278
- METYRAPONE [USAN]
- METYRAPONE [VANDF]
- 54-36-4
- HMS2094I07
- BRD-K46862739-001-03-6
- EU-0009322
- 2-methyl-1,2-bis(3-pyridyl)propan-1-one
- CHEBI:44241
- HMS3714F10
- METYRAPONE [MART.]
- NCGC00016242-03
- 2-methyl-1,2-bis(pyridin-3-yl)propan-1-one
- C07205
- NC00462
- METYRAPONE [MI]
- D00410
- SCHEMBL637432
- NSC-760076
- CAS-54-36-4
- 1-Propanone,2-di-3-pyridinyl-
- AS-56195
- Z2289798161
- Tox21_110323
- METOPIRONE (TN)
- AB00513955_07
- METYRAPONE [WHO-DD]
- METYRAPONE [HSDB]
- 1-Propanone,2-di-3-pyridyl-
- Alliance Brand of Metyrapone
- V04CD01
- Metyraponum (INN-Latin)
- Metirapona (INN-Spanish)
- 1-PROPANONE, 2-METHYL-1,2-DI-3-PYRIDINYL
- Metyrapone (USAN:USP:INN:BAN:JAN)
- NS00010555
- METYRAPONE (USP MONOGRAPH)
- METYRAPONE (USP-RS)
- METYRAPONE (MART.)
- MFCD00006397
- BRD-K46862739-001-14-3
- BRD-K46862739-001-13-5
- Metyrapone (JP18/USP/INN)
- DB-052546
- 200-206-2
- Metyrapone (Standard)
- HY-B1232R
- Metyrapone
- MDL： MFCD00006397
- Inchi： 1S/C14H14N2O/c1-14(2,12-6-4-8-16-10-12)13(17)11-5-3-7-15-9-11/h3-10H,1-2H3
- InChI Key： FJLBFSROUSIWMA-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=CC=1)C(C)(C)C1C=NC=CC=1

Computed Properties

Exact Mass: 226.11100
Monoisotopic Mass: 226.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 42.8

Experimental Properties

Density: 1.12g/cm3
Melting Point: 53-56oC
Boiling Point: 384.4°C at 760mmHg
Flash Point: 189.3°C
Refractive Index: 1.564
Solubility: H2O: soluble (sparingly)
PSA: 42.85000
LogP: 2.63710
Vapor Pressure: 4.11E-06mmHg at 25°C
Merck: 13,6181

Metyrapone Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
RTECS：UC3050000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22; R36/37/38

Metyrapone Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Metyrapone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1232-10mM*1mLinDMSO	Metyrapone	54-36-4	99.84%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-B1232-500mg	Metyrapone	54-36-4	99.84%	500mg	￥1800	2024-05-25
S e l l e c k ZHONG GUO	S5416-25mg	Metyrapone	54-36-4	99.97%	25mg	¥794.52	2023-09-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S31350-50mg	Metyrapone	54-36-4	96%	50mg	￥160.00	2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S31350-250mg	Metyrapone	54-36-4	96%	250mg	￥400.00	2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S31350-1g	Metyrapone	54-36-4	96%	1g	￥1200.00	2021-09-02
ChemScence	CS-4879-500mg	Metyrapone	54-36-4	99.84%	500mg	$180.0	2022-04-27
Chemenu	CM170969-10g	2-Methyl-1,2-di-3-pyridyl-1-propanone	54-36-4	97%	10g	$650	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP936-50mg	Metyrapone	54-36-4	95+%	50mg	109.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP936-1g	Metyrapone	54-36-4	95+%	1g	1330.0CNY	2021-08-04

Metyrapone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:54-36-4)Metyrapone

Order Number:A830124

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:15

Price ($):186.0/722.0

Email:sales@amadischem.com

Product Official Link

Metyrapone Related Literature

1. Ruthenium-containing P450 inhibitors for dual enzyme inhibition and DNA damage

Ana Zamora,Catherine A. Denning,David K. Heidary,Erin Wachter,Leona A. Nease,José Ruiz,Edith C. Glazer Dalton Trans. 2017 46 2165
2. Synthesis and biological evaluation of imidazolylmethylacridones as cytochrome P-450 enzymes inhibitors

Ashraf H. Abadi,Sahar M. Abou-Seri,Qingzhong Hu,Matthias Negri,Rolf W. Hartmann Med. Chem. Commun. 2012 3 663
3. Understanding the mechanism of cytochrome P450 3A4: recent advances and remaining problems

Irina F. Sevrioukova,Thomas L. Poulos Dalton Trans. 2013 42 3116
4. Visible light photocatalysis in the late-stage functionalization of pharmaceutically relevant compounds

Rolando Cannalire,Sveva Pelliccia,Luca Sancineto,Ettore Novellino,Gian Cesare Tron,Mariateresa Giustiniano Chem. Soc. Rev. 2021 50 766
5. Ru(ii) polypyridyl complexes as photocages for bioactive compounds containing nitriles and aromatic heterocycles

Ao Li,Claudia Turro,Jeremy J. Kodanko Chem. Commun. 2018 54 1280

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